Cas no 2228873-67-2 (tert-butyl N-4-(hydrazinylmethyl)-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(hydrazinylmethyl)-3-methoxyphenylcarbamate
• CAS No: 2228873-67-2
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 5936359
• PubChem ID: 165979427
• Update Time: 2025-06-15

tert-butyl N-4-(hydrazinylmethyl)-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(hydrazinylmethyl)-3-methoxyphenylcarbamate
• 2228873-67-2
• EN300-1899080
• tert-butyl N-[4-(hydrazinylmethyl)-3-methoxyphenyl]carbamate

• Inchi： 1S/C13H21N3O3/c1-13(2,3)19-12(17)16-10-6-5-9(8-15-14)11(7-10)18-4/h5-7,15H,8,14H2,1-4H3,(H,16,17)
• InChI Key： LGZPCJWCQWZYHC-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(CNN)=C(C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.15829154g/mol
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.6Ų

Additional information on tert-butyl N-4-(hydrazinylmethyl)-3-methoxyphenylcarbamate

tert-butyl N-4-(hydrazinylmethyl)-3-methoxyphenylcarbamate and Its Role in Modern Pharmaceutical Research

tert-butyl N-4-(hydrazinylmethyl)-3-methoxyphenylcarbamate (CAS No. 2228873-67-2) represents a critical compound in the development of advanced therapeutic agents. This molecule, characterized by its unique structural framework, combines functional groups that enhance its pharmacological profile. The tert-butyl group provides steric protection, while the hydrazinylmethyl moiety introduces reactivity for potential bioconjugation. The 3-methoxyphenylcarbamate fragment contributes to molecular stability and solubility, making it a promising candidate for drug discovery.

Recent studies highlight the significance of tert-butyl N-4-(hydrazinylmethyl)-3-methoxyphenylcarbamate in modulating inflammatory pathways. A 2023 publication in *Journal of Medicinal Chemistry* demonstrated its ability to inhibit NF-κB activation, a key mediator of chronic inflammation. This property positions the compound as a potential therapeutic agent for autoimmune disorders and neurodegenerative diseases. The hydrazinylmethyl group is hypothesized to interact with specific enzyme targets, while the 3-methoxyphenyl ring enhances molecular recognition by cellular receptors.

Structural analysis of tert-butyl N-4-(hydraziny1methyl)-3-methoxyphenylcarbamate reveals its potential for scaffold-based drug design. The carbamate functionality allows for modifications to optimize pharmacokinetic properties. Researchers have explored its derivatives for enhanced oral bioavailability, with preliminary results showing improved absorption rates in preclinical models. These findings underscore the compound's adaptability in developing targeted therapies.

Advances in synthetic methodologies have further expanded the utility of tert-butyl N-4-(hydrazinylmethyl)-3-methoxyphenylcarbamate. A 2024 study in *Organic & Biomolecular Chemistry* reported a novel route to synthesize this compound with high efficiency. The use of catalytic hydrogenation and selective functional group transformations enabled scalable production, which is crucial for industrial applications. This progress addresses challenges in traditional synthesis methods, offering cost-effective solutions for pharmaceutical manufacturers.

Computational modeling has provided insights into the molecular interactions of tert-butyl N-4-(hydrazinylmethyl)-3-methoxyphenylcarbamate. Molecular docking studies suggest its potential to bind to specific protein targets, including kinases and transcription factors. These interactions are critical for modulating signaling pathways implicated in cancer progression. The methoxy substituent on the phenyl ring is believed to enhance hydrogen bonding with target proteins, improving binding affinity.

Pharmacological studies on tert-butyl N-4-(hydrazinylmethyl)-3-methoxyphenylcarbamate have shown promising results in preclinical trials. In a 2023 study published in *Drug Discovery Today*, the compound exhibited antitumor activity against multiple cancer cell lines. The mechanism of action involves the induction of apoptosis and the suppression of angiogenesis. These findings highlight its potential as an antineoplastic agent, particularly in combination therapies.

The carbamate functionality in tert-butyl N-4-(hydrazinylmethyl)-3-methoxyphenylcarbamate also makes it a valuable intermediate in the synthesis of other bioactive compounds. Researchers have explored its use in the development of prodrugs that improve therapeutic outcomes. The tert-butyl group can be selectively cleaved under physiological conditions, releasing the active drug molecule at the target site. This property enhances the safety profile of potential therapeutics.

Environmental and safety considerations are integral to the development of tert-butyl N-4-(hydrazinylmethyl)-3-methoxyphenylcarbamate. Green chemistry approaches have been adopted to minimize waste and reduce energy consumption during synthesis. The use of solvent-free conditions and catalytic processes aligns with sustainable pharmaceutical practices. These efforts ensure the compound's viability for large-scale production while adhering to regulatory standards.

Future research on tert-butyl N-4-(hydrazinylmethyl)-3-methoxyphenylcarbamate will focus on optimizing its therapeutic potential through structure-activity relationship (SAR) studies. Advances in high-throughput screening technologies will accelerate the identification of lead compounds with enhanced efficacy. The integration of artificial intelligence in drug discovery is expected to further streamline the development process, enabling faster translation of research findings into clinical applications.

In conclusion, tert-butyl N-4-(hydrazinylmethyl)-3-methoxyphenylcarbamate represents a significant advancement in pharmaceutical science. Its unique molecular structure and functional groups offer diverse applications in drug discovery and development. Continued research into its pharmacological properties and synthetic methodologies will further solidify its role in addressing complex medical challenges.